Tert-butyl 3-(4-bromo-2-chlorophenyl)-3-(trifluoromethyl)pyrrolidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Tert-butyl 3-(4-bromo-2-chlorophenyl)-3-(trifluoromethyl)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C16H18BrClF3NO2 and its molecular weight is 428.67. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Enantioselective Synthesis of Pyrrolidines
One of the remarkable applications of compounds structurally related to tert-butyl 3-(4-bromo-2-chlorophenyl)-3-(trifluoromethyl)pyrrolidine-1-carboxylate is in the enantioselective synthesis of pyrrolidines. These pyrrolidines are synthesized via a nitrile anion cyclization strategy, which is a practical asymmetric synthesis method achieving high yields and enantiomeric excess. This method is significant for synthesizing N-tert-butyl disubstituted pyrrolidines, showcasing a five-step, chromatography-free process from starting materials to the desired pyrrolidine carboxylic acids with over 95% yield and 94-99% enantiomeric excess (Chung et al., 2005).
Coupling Reactions for Pyridine Derivatives
The compound also finds its application in coupling reactions, specifically in the preparation and palladium-catalyzed coupling of arylboronic acids with partially reduced pyridine derivatives. This process leads to the production of a series of tert-butyl-4-aryl-1,2,3,6-tetrahydropyridine-1-carboxylates, demonstrating the versatility of related structures in synthesizing complex organic molecules (Wustrow & Wise, 1991).
Asymmetric Synthesis for Antithrombin Activity
Further expanding on the versatility, asymmetric synthesis of enantiomerically pure pyrrolidine derivatives with tert-butyl groups has been explored for their potential antithrombin activity. Using FAM-catalytic methodology, enantiomers of pyrrolidine derivatives are synthesized efficiently with an ee of >90% on a gram scale. These derivatives are investigated for their potential as thrombin inhibitors through molecular docking studies, highlighting their significance in medicinal chemistry (Ayan et al., 2013).
Ruthenium-Catalyzed Arylation
Additionally, ruthenium catalysis is applied in the arylation of carboxylic acids with diverse aryl halides, including iodide, bromide, and triflate, using this compound related structures. This method showcases the ability to conduct arylation with high efficiency, broadening the scope of synthetic applications for constructing complex molecular architectures (Huang & Weix, 2016).
Properties
IUPAC Name |
tert-butyl 3-(4-bromo-2-chlorophenyl)-3-(trifluoromethyl)pyrrolidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18BrClF3NO2/c1-14(2,3)24-13(23)22-7-6-15(9-22,16(19,20)21)11-5-4-10(17)8-12(11)18/h4-5,8H,6-7,9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEAKUAPMJKGATE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C1)(C2=C(C=C(C=C2)Br)Cl)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18BrClF3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.